Cas no 1353946-36-7 ({3-[(Acetyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid)

• Product Name: {3-[(Acetyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid
• CAS No: 1353946-36-7
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 2160827
• Update Time: 2025-05-21

{3-[(Acetyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid Chemical and Physical Properties

Names and Identifiers

• {3-[(Acetyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid
• 2-(3-((N-Methylacetamido)methyl)pyrrolidin-1-yl)acetic acid
• AM92254
• {3-[(acetylmethylamino)methyl]pyrrolidin-1-yl}acetic acid

• Inchi： 1S/C10H18N2O3/c1-8(13)11(2)5-9-3-4-12(6-9)7-10(14)15/h9H,3-7H2,1-2H3,(H,14,15)
• InChI Key： WBAVWWKAYPOTAF-UHFFFAOYSA-N
• SMILES： OC(CN1CCC(CN(C(C)=O)C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Topological Polar Surface Area: 60.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on {3-[(Acetyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid

{3-[(Acetyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid: A Comprehensive Overview

{3-[(Acetyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid, identified by the CAS number 1353946-36-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and potential bioactivity, has garnered attention in recent research studies. The molecule consists of a pyrrolidine ring substituted with an acetyl-methyl-amino group and an acetic acid moiety, making it a versatile candidate for various applications.

The structural complexity of this compound lies in its combination of a five-membered pyrrolidine ring and an acetic acid group. The pyrrolidine ring, a saturated cyclic amine, serves as a central framework for the substitution of other functional groups. The acetyl-methyl-amino group attached to the pyrrolidine ring introduces additional functionality, potentially enhancing the compound's ability to interact with biological systems. This combination makes the compound a promising candidate for drug design, particularly in the development of bioactive agents.

Recent studies have explored the potential of {3-[(Acetyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid in therapeutic applications. Researchers have investigated its role in modulating cellular pathways and its potential as a lead compound for drug development. The compound's ability to interact with specific targets, such as enzymes or receptors, has been a focal point in these studies.

In terms of synthesis, the compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the formation of the pyrrolidine ring followed by substitution reactions to introduce the acetyl-methyl-amino group and the acetic acid moiety. Optimization of reaction conditions, such as temperature and catalyst selection, is crucial to ensure high yields and purity of the final product.

The physical and chemical properties of {3-[(Acetyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid are essential for understanding its behavior in different environments. Its solubility, stability under various conditions, and reactivity are critical factors that influence its application in both laboratory settings and industrial processes. Recent advancements in analytical techniques have provided deeper insights into these properties, enabling more precise characterization of the compound.

From an environmental perspective, the degradation pathways and ecological impact of this compound are areas of growing interest. As industries increasingly prioritize sustainability, understanding how this compound interacts with ecosystems is vital. Research into its biodegradation rates and potential toxicity to aquatic life is ongoing, with findings contributing to safer handling practices and regulatory guidelines.

In conclusion, {3-[(Acetyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-acetic acid (CAS No. 1353946-36-7) represents a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent research advancements, positions it as a valuable asset in both academic and industrial settings. Continued exploration into its properties and potential uses will undoubtedly yield further insights into its utility in various fields.